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Compound of Interest

4-Bromo-3-
Compound Name:

(trifluoromethoxy)benzaldehyde

Cat. No.: B172936

CAS Number: 1221716-04-6

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-(trifluoromethoxy)benzaldehyde is a halogenated and fluorinated aromatic
aldehyde. Its chemical structure, featuring a bromo group, a trifluoromethoxy group, and an
aldehyde functionality, makes it a valuable intermediate in organic synthesis. This guide
provides a summary of its chemical properties, safety information, and potential applications,
with a focus on its relevance in research and development.

Chemical and Physical Properties

Quantitative data for 4-Bromo-3-(trifluoromethoxy)benzaldehyde is summarized in the table
below.
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Property Value Source

CAS Number 1221716-04-6 [11[2]

Molecular Formula CsH4BrFs0:2 [2]

Molecular Weight 269.02 g/mol [11[2]

Purity =298% [2]

Appearance Powder Falcon Life Sciences

Note: Detailed spectroscopic data (NMR, IR, Mass Spectrometry) for 4-Bromo-3-
(trifluoromethoxy)benzaldehyde is not readily available in the public domain. Researchers
should perform their own analytical characterization upon acquisition.

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of 4-Bromo-3-
(trifluoromethoxy)benzaldehyde are not explicitly available in the reviewed literature.
However, general synthetic strategies for related compounds suggest that its preparation may
involve the bromination and formylation of a trifluoromethoxy-substituted benzene precursor.

The reactivity of this compound is dictated by its three functional groups:

e Aldehyde Group: The aldehyde group is susceptible to a wide range of chemical
transformations, including oxidation to a carboxylic acid, reduction to an alcohol, and the
formation of imines and other C-N bonds.

e Bromo Group: The bromine atom can participate in various cross-coupling reactions, such as
Suzuki-Miyaura coupling, which allows for the formation of C-C bonds and the introduction of
diverse molecular fragments.

o Trifluoromethoxy Group: The trifluoromethoxy group is a lipophilic electron-withdrawing
group that can enhance the metabolic stability and binding affinity of a molecule to its
biological target.

A general workflow for a potential synthetic application, such as a Suzuki-Miyaura coupling
reaction, is depicted below.
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Caption: Generalized workflow for a Suzuki-Miyaura coupling reaction.

Applications in Research and Drug Development

While specific examples of the use of 4-Bromo-3-(trifluoromethoxy)benzaldehyde in drug
development are not detailed in the available literature, its structural motifs suggest its potential
as a key building block. Chemical suppliers indicate its application in the pharmaceutical and
agrochemical industries. The trifluoromethoxy group is a bioisostere of the methoxy group and
is known to improve pharmacokinetic properties of drug candidates. The bromo and aldehyde
functionalities provide versatile handles for the synthesis of complex molecules for screening in
drug discovery programs.
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Due to the lack of specific information on its biological targets or involvement in signaling
pathways, a diagrammatic representation cannot be provided at this time.

Safety and Handling

It is imperative to handle 4-Bromo-3-(trifluoromethoxy)benzaldehyde with appropriate safety
precautions in a laboratory setting.

Hazard ldentification:
e GHS Pictograms: GHS07 (Exclamation Mark)
» Signal Word: Warning
e Hazard Statements:

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Recommended Handling and Storage:

» Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or
spray. Wear protective gloves, protective clothing, eye protection, and face protection.

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.
First Aid Measures:

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

e If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.
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Disclaimer: This guide is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS) and should
not be used as the sole source of information for handling this chemical. Always consult the
SDS provided by the supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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